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Introduction
GW604714X is a potent and highly specific inhibitor of the mitochondrial pyruvate carrier

(MPC), a critical transporter located on the inner mitochondrial membrane. The MPC facilitates

the transport of pyruvate from the cytosol into the mitochondrial matrix, a key step linking

glycolysis to the tricarboxylic acid (TCA) cycle and oxidative phosphorylation. By blocking this

transport, GW604714X effectively decouples glycolysis from mitochondrial respiration, forcing

cells to rely on alternative metabolic pathways. These application notes provide detailed

protocols for utilizing GW604714X in various in-vitro experimental settings to investigate its

effects on cellular metabolism and function.

Mechanism of Action
GW604714X is a thiazolidine derivative that acts as a high-affinity inhibitor of the MPC.[1][2][3]

It binds to the carrier, preventing the translocation of pyruvate into the mitochondria. This leads

to a decrease in pyruvate-driven respiration and a subsequent shift towards glycolysis for ATP

production. While highly specific for the MPC, at concentrations several orders of magnitude

higher than its MPC inhibitory constant, GW604714X can also inhibit the plasma membrane

monocarboxylate transporter 1 (MCT1), which is involved in lactate transport.[1][4]
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The following tables summarize the key quantitative parameters of GW604714X activity from

in-vitro studies.

Table 1: Inhibitory Potency of GW604714X

Parameter Target System Value Reference

Ki

Mitochondrial

Pyruvate Carrier

(MPC)

Isolated rat heart

mitochondria

0.057 ± 0.010

nM

Ki

Mitochondrial

Pyruvate Carrier

(MPC)

Isolated rat liver

and yeast

mitochondria

< 0.1 µM

Inhibition
L-lactate

transport (MCT1)

Rat red blood

cells

70% inhibition at

10 µM

Table 2: MPC Binding Site Concentration in Different Tissues

Tissue
MPC Binding Sites
(pmol/mg protein)

Reference

Heart 56.0 ± 0.9

Kidney 40

Liver 26

Brain 20

Signaling Pathway Diagram
The following diagram illustrates the primary mechanism of action of GW604714X in blocking

the mitochondrial pyruvate carrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3182495#how-to-use-gw604714x-in-in-vitro-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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